Cas no 61036-81-5 (Disodium;(5R,6R)-3-[2-(1-oxidoethylideneamino)ethylsulfanyl]-7-oxo-6-[(1S)-1-sulfooxyethyl]-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate)

• Product Name: Disodium;(5R,6R)-3-[2-(1-oxidoethylideneamino)ethylsulfanyl]-7-oxo-6-[(1S)-1-sulfooxyethyl]-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• CAS No: 61036-81-5
• MF: C₁₃H₁₆N₂Na₂O₈S₂
• MW: 438.384283065796
• CID: 2674575
• Update Time: 2024-02-29

Disodium;(5R,6R)-3-[2-(1-oxidoethylideneamino)ethylsulfanyl]-7-oxo-6-[(1S)-1-sulfooxyethyl]-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (5R)-3-[[2-(Acetylamino)ethyl]thio]-6α-[(S)-1-(sulfooxy)ethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid disodium salt
• Disodium;(5R,6R)-3-[2-(1-oxidoethylideneamino)ethylsulfanyl]-7-oxo-6-[(1S)-1-sulfooxyethyl]-1-azabic
• BRL 17880
• Antibiotic MM 17880
• Epithienamycin F
• MM 17880
• Disodium;(5R,6R)-3-[2-(1-oxidoethylideneamino)ethylsulfanyl]-7-oxo-6-[(1S)-1-sulfooxyethyl]-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate

• Inchi： 1S/C13H18N2O8S2.2Na/c1-6(23-25(20,21)22)10-8-5-9(24-4-3-14-7(2)16)11(13(18)19)15(8)12(10)17;;/h6,8,10H,3-5H2,1-2H3,(H,14,16)(H,18,19)(H,20,21,22);;/q;2*+1/p-2/t6-,8+,10-;;/m0../s1
• InChI Key： CYGJEPPVEAVVKY-XOLMTLIISA-L
• SMILES： S(CC/N=C(\C)/[O-])C1=C(C(=O)[O-])N2C([C@@H]([C@H](C)OS(=O)(=O)O)[C@H]2C1)=O.[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 734
• Topological Polar Surface Area: 193
• XLogP3: -2.351

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Carbapenems
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Carbapenems